(2-hydroxy-7-methyl-3-quinolinyl)methyl 2-methylpropanoate

• IUPAC Name: (7-methyl-2-oxo-1H-quinolin-3-yl)methyl 2-methylpropanoate
• InChI: InChI=1S/C15H17NO3/c1-9(2)15(18)19-8-12-7-11-5-4-10(3)6-13(11)16-14(12)17/h4-7,9H,8H2,1-3H3,(H,16,17)
• InChI Key: ASHSUANYCIECJF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)C=C(C(=O)N2)COC(=O)C(C)C
• Molecular Formula: C15H17NO3
• Molecular Weight: 259.30 g/mol

Description

Synthesis Analysis

The synthesis of related quinoline derivatives involves multiple steps, including condensation reactions, Michael addition, and cyclization processes. For instance, the synthesis of 4-aryl-2-hydroxy-4-oxobut-2-enoic acids and esters, closely related structures, showcases the complexity and variety of synthetic routes available for such compounds. These processes are crucial for generating the precise molecular architecture required for the desired chemical and physical properties (Drysdale et al., 2000).

Molecular Structure Analysis

The molecular structure of quinoline derivatives is characterized using various spectroscopic techniques, including NMR, IR, and UV-Vis spectroscopy, as well as X-ray crystallography. These methods provide detailed insights into the compound's structural configuration, essential for understanding its reactivity and properties. For example, the discrete molecular complex and coordination polymers synthesized from quinolinyl derivatives illustrate the structural diversity achievable and the significance of precise structural elucidation (Rad et al., 2016).

Chemical Reactions and Properties

Quinoline derivatives participate in various chemical reactions, including coordination to form complexes and polymers, demonstrating unique reactivities and functionalities. The reactivity towards gas sensing applications, as observed in certain coordination polymers, highlights the functional versatility of these compounds (Rad et al., 2016).

Physical Properties Analysis

The physical properties of quinoline derivatives, such as fluorescence emission and solubility, are directly influenced by their molecular structure. The analysis of these properties is crucial for applications in materials science and sensory technologies. Compound 3’s strong fluorescence emission is an example of the unique physical properties that can be engineered through molecular design (Rad et al., 2016).

Mechanism of Action

For biologically active compounds, the mechanism of action refers to its biochemical interaction that allows it to produce an effect within the body.

Safety and Hazards

This involves understanding the toxicological properties of the compound, including its LD50, safety precautions to be taken while handling it, and its environmental impact.